(s)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol

• Molecular Formula: C8H9BrN2O3
• Molecular Weight: 261.07 g/mol
• IUPAC Name: (2S)-2-amino-2-(4-bromo-3-nitrophenyl)ethanol
• InChI: InChI=1S/C8H9BrN2O3/c9-6-2-1-5(7(10)4-12)3-8(6)11(13)14/h1-3,7,12H,4,10H2/t7-/m1/s1
• InChI Key: WUEINPQYQVLXMM-SSDOTTSWSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[C@@H](CO)N)[N+](=O)[O-])Br
• Canonical SMILES: C1=CC(=C(C=C1C(CO)N)[N+](=O)[O-])Br

Description

(S)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol is a chiral β-amino alcohol characterized by a phenyl ring substituted with bromine at position 4 and a nitro group at position 3. The ethanolamine backbone (C2H7NO) is directly attached to the substituted phenyl group, with the stereocenter at the C2 position in the S-configuration. Its molecular formula is C8H9BrN2O3 (molecular weight: 276.08 g/mol). The bromine and nitro substituents likely confer distinct electronic and steric properties, influencing reactivity and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (s)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol typically involves the bromination and nitration of a suitable precursor, followed by the introduction of the amino and hydroxyl groups. One common method involves the bromination of 4-nitrophenylethan-1-ol using bromine in the presence of a suitable solvent. The nitration can be achieved using a mixture of nitric acid and sulfuric acid. The amino group can be introduced through a reductive amination process, while the hydroxyl group is typically retained from the starting material.

Industrial Production Methods

Industrial production of (s)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol may involve large-scale bromination and nitration processes, followed by purification steps to isolate the desired product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(s)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or sodium borohydride.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with a catalyst (e.g., palladium on carbon), sodium borohydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products

Oxidation: Formation of a carbonyl compound.

Reduction: Formation of an amino derivative.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(s)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (s)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The presence of the bromine and nitro groups can influence its reactivity and binding affinity to biological molecules. The amino and hydroxyl groups can participate in hydrogen bonding and other interactions, affecting the compound’s overall activity.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of the target compound with analogous molecules:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Functional Groups	Storage Conditions
(S)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol	C8H9BrN2O3	4-Bromo, 3-Nitro	276.08	Amino alcohol, nitro	Not reported
(S)-2-Amino-2-(4-bromophenyl)ethan-1-ol	C8H10BrNO	4-Bromo	216.08	Amino alcohol	Dark, inert, room temperature
(R)-1-(4-benzyloxy-3-nitrophenyl)-2-bromoethanol	C14H13BrNO4	4-Benzyloxy, 3-Nitro	350.16	Bromo alcohol, benzyloxy	Not reported
(S)-2-amino-2-(3-chlorophenyl)ethan-1-ol	C8H10ClNO	3-Chloro	187.63	Amino alcohol	Not reported

Key Observations:

• The benzyloxy group in the compound from introduces steric bulk, which may hinder synthetic modifications compared to the smaller nitro substituent in the target molecule .

Stereochemical Considerations

The S-configuration in the target compound is critical for bioactivity, as seen in related amino alcohols (e.g., ’s 95.4% ee for an R-configuration intermediate). Enantiomeric purity is likely essential for interactions with chiral biological targets, such as enzymes or receptors .

Biological Activity

(S)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol, a compound characterized by its unique structural features, has garnered attention for its diverse biological activities. This article reviews its antibacterial, antifungal, and anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is defined by the following molecular formula:

Compound Name	Molecular Formula	Key Features
(S)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol	C8H9BrN2O3	Contains bromine and nitro groups

The presence of the bromine and nitro groups enhances its reactivity and biological interactions, making it a candidate for further pharmacological exploration.

Antibacterial Activity

Research indicates that (S)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol exhibits significant antibacterial properties. It has been shown to be effective against various Gram-positive and Gram-negative bacteria. The compound's mechanism of action may involve:

• Binding to penicillin-binding proteins , which disrupts bacterial cell wall synthesis.
• Interference with enzyme activities critical for bacterial survival.

Case Study: Efficacy Against Bacterial Strains

In a study assessing the antibacterial efficacy of this compound, the Minimum Inhibitory Concentration (MIC) values were determined for several bacterial strains:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	5.64
Escherichia coli	8.33
Pseudomonas aeruginosa	13.40

These results suggest that the compound is particularly effective against Staphylococcus aureus, a common pathogen responsible for various infections.

Antifungal Activity

In addition to its antibacterial effects, (S)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol has demonstrated antifungal activity. It has been tested against fungi such as Candida albicans and Aspergillus niger, showing promising results that indicate potential therapeutic applications in treating fungal infections.

Antifungal Efficacy

The antifungal activity was evaluated with MIC values reported as follows:

Fungal Strain	MIC (µg/mL)
Candida albicans	16.69
Aspergillus niger	22.31

These findings highlight the compound's potential as a dual-action antimicrobial agent.

Anticancer Properties

Emerging evidence suggests that (S)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol may also possess anticancer properties. Preliminary studies indicate its effectiveness against several human cancer cell lines, including lung and breast cancer cells.

Cytotoxicity Studies

In cytotoxicity assays, the compound exhibited varying levels of activity against different cancer cell lines:

Cancer Cell Line	IC50 (µM)
MDA-MB-231 (breast cancer)	0.4
A549 (lung cancer)	1.2

These results suggest that the compound could serve as a lead for developing new anticancer therapies.

The biological activity of (S)-2-Amino-2-(4-bromo-3-nitrophenyl)ethan-1-ol is attributed to its ability to interact with specific molecular targets within cells:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cellular processes.
• Receptor Binding : It could modulate receptor activities, influencing cellular signaling pathways.